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The fundamental differences between C60 and C70 arise from their distinct molecular

structures. C60 is a highly symmetric, spherical molecule, while the addition of 10 carbon

atoms gives C70 an elongated, ellipsoidal shape with lower symmetry.[2][4][6] This structural

variance directly influences their physical and chemical behaviors.

C60 consists of 60 carbon atoms forming a truncated icosahedron composed of 12 pentagons

and 20 hexagons.[4][7] In contrast, C70 is composed of 70 carbon atoms arranged into 12

pentagons and 25 hexagons.[2][5] The higher symmetry of C60 contributes to its greater

stability compared to the less symmetric C70.[4] Solutions of pure C60 exhibit a deep purple or

violet color, whereas C70 solutions are reddish-brown.[8]
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Fig. 1: Core structural differences between C60 and C70 fullerenes.

Table 1: Comparison of Structural and Physical Properties

Property Fullerene-C60 Fullerene-C70

Number of Carbon Atoms 60[4] 70[4]

Molecular Weight 720.6 g/mol [9] 840.8 g/mol

Shape/Geometry
Spherical (Truncated

Icosahedron)[2][4]

Ellipsoidal (Rugby ball-like)[4]

[5]

Pentagonal Rings 12[7] 12[5]

Hexagonal Rings 20[7] 25[5]

Symmetry Group Icosahedral (Ih)[10][11] D5h[6][11]

Diameter ~0.7 nm[2][4]
~0.71 nm x ~0.79 nm

(elongated)[2]

Color in Solution Purple / Violet[8] Reddish-Brown[8]

Electronic and Optical Properties
The differences in symmetry and structure between C60 and C70 lead to distinct electronic and

optical properties. Both molecules are excellent electron acceptors, a property that makes them

valuable as n-type materials in applications like organic photovoltaics.[2] However, C70

generally exhibits a higher electron affinity than C60, making it more reactive in certain

chemical reactions.[4]

The high symmetry of C60 results in many dipole-forbidden electronic transitions at low

excitation energies, making its spectra unique.[11][12] In contrast, the lower symmetry of C70

allows for more electronic transitions in the low-energy region.[11][12] A key practical

consequence is that C70 absorbs light over a broader spectrum, particularly in the visible

range, which can lead to higher efficiencies in solar energy and photodetector applications.[2]

[4]

Table 2: Comparison of Electronic and Optical Properties
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Property Fullerene-C60 Fullerene-C70

Electron Affinity 2.6 - 2.8 eV[10] Higher than C60[4]

Reactivity Less reactive, more stable[4] More reactive[4]

Absorption Spectrum
Strong UV absorption, distinct

peaks[2][4]

Broader absorption, stronger in

the visible range[2][4]

Key Application Feature
Classic electron acceptor in

OPVs[2]

Higher efficiency in solar cells

due to broader absorption[2]

Solubility in Organic Solvents
Pristine fullerenes are hydrophobic and insoluble in water but show solubility in various organic

solvents.[2][13] Their poor solubility can be a limiting factor in research and applications.[14]

Generally, both are soluble in aromatic solvents like toluene and o-xylene, and in carbon

disulfide (CS₂).[2][15]

Interestingly, the solubility of C60 can show anomalous temperature dependence, with a

maximum solubility observed around 0 °C in toluene and carbon disulfide, and around 30 °C in

o-xylene.[15][16] In contrast, C70's solubility behaves more conventionally, increasing with

temperature in these solvents.[16]

Table 3: Solubility in Common Organic Solvents at Room Temperature

Solvent C60 Solubility (mg/mL) C70 Solubility (mg/mL)

Toluene ~2.8[15][16] ~1.3[15][16]

o-Xylene ~5.2[15][16] ~3.6[15][16]

Carbon Disulfide (CS₂) ~7.9[15][16] ~9.0[15][16]

Comparative Biomedical Potential
In the biomedical field, the unique properties of fullerenes are actively being explored for drug

delivery, antioxidant therapies, and photodynamic therapy (PDT).[13][17]
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Antioxidant Activity: Both fullerenes are potent radical scavengers due to their high electron

affinity, making them effective antioxidants.[2][17] C60, in particular, has been widely studied

for its ability to neutralize free radicals and reduce oxidative stress.[17][18]

Photodynamic Therapy (PDT): In PDT, a photosensitizer generates reactive oxygen species

(ROS) upon light exposure to kill cancer cells.[13] Due to its superior light absorption over a

broader spectrum, C70 is often considered a more efficient photosensitizer than C60 for PDT

applications.[2][4]

Drug Delivery: Functionalized fullerenes can be made water-soluble and used to carry drugs

across cell membranes.[2][19] The larger surface area of C70 could potentially allow for

different drug loading capacities or surface modifications compared to C60.

Toxicity: The toxicity of fullerenes is a complex and debated topic, often dependent on factors

like derivatization, aggregation state, and solvent purity.[20] Studies on orally administered

C60 dissolved in olive oil have shown a lack of acute toxicity in rats.[20] Similarly, a mixture

of C60 and C70 in olive oil showed no genotoxic activity in mice under specific experimental

conditions.[21] However, pristine fullerenes are hydrophobic, and their interaction with

biological systems requires careful functionalization to improve biocompatibility.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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